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Compound of Interest

Compound Name: TCH-165

Cat. No.: B611247 Get Quote

Application Notes and Protocols for TCH-165
A Small Molecule Modulator of Proteasome
Assembly
Introduction
TCH-165 is a potent small molecule modulator of the proteasome, a critical cellular machinery

for protein degradation. It uniquely enhances the activity of the 20S proteasome, offering a

valuable tool for studying cellular processes regulated by protein turnover and for the

development of novel therapeutics targeting diseases associated with the accumulation of

intrinsically disordered proteins (IDPs).[1][2] This document provides detailed protocols for the

preparation and storage of TCH-165 stock solutions, along with an overview of its mechanism

of action and applications.

TCH-165 regulates the dynamic equilibrium between the 26S and 20S proteasome complexes.

[1] It promotes the disassembly of the 26S proteasome, leading to an increase in the levels of

the free 20S proteasome. This, in turn, enhances the degradation of IDPs such as α-synuclein,

tau, and the oncoprotein c-Myc, while not affecting the degradation of structured proteins like

GAPDH. This selective activity makes TCH-165 a valuable probe for investigating the roles of

the 20S proteasome in various cellular pathways and disease models.

Physicochemical and Biological Properties
A summary of the key quantitative data for TCH-165 is presented in the table below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₃₉H₃₇N₃O₃

Molecular Weight 595.74 g/mol

CAS Number 1446350-60-2

Appearance Solid

Purity ≥98%

Solubility

- Soluble to 100 mM in DMSO-

Soluble to 100 mM in Ethanol-

Soluble in Methanol

EC₅₀ (20S Proteasome)

- Chymotrypsin-like: 4.2 µM-

Trypsin-like: 3.2 µM- Caspase-

like: 4.7 µM

IC₅₀ (Cell Growth)
- RPMI-8226 cells: 1.6 µM-

U87MG cells: 2.4 µM

Mechanism of Action of TCH-165
TCH-165 modulates proteasome dynamics, shifting the equilibrium from the 26S proteasome

towards the 20S proteasome. This leads to an increase in the degradation of intrinsically

disordered proteins.
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Caption: Mechanism of action of TCH-165 on the proteasome complex.

Experimental Protocols
Preparation of TCH-165 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TCH-165 in DMSO.

Materials:

TCH-165 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Allow the vial of TCH-165 to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of TCH-165 powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 0.5957 mg of TCH-165 (Molecular Weight = 595.74 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the TCH-165 powder. For

the example above, add 100 µL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the solid is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) or sonication can be

used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C. The stock solution is stable for at least one

year when stored at -20°C and for up to two years at -80°C.
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Caption: Workflow for TCH-165 stock solution preparation.

In Vitro Cell-Based Assays
For in vitro experiments, the TCH-165 stock solution can be further diluted in the appropriate

cell culture medium to the desired final concentration. It is important to ensure that the final

concentration of DMSO in the culture medium is kept low (typically ≤ 0.1%) to avoid solvent-
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induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO)

should always be included in the experimental design.

Concluding Remarks
TCH-165 is a valuable research tool for investigating the ubiquitin-independent proteasome

pathway and its role in health and disease. The protocols provided in this document are

intended to serve as a guide for the proper handling and use of this compound. As with any

chemical reagent, appropriate personal protective equipment should be worn, and all handling

should be performed in a well-ventilated area. For specific experimental applications, further

optimization of concentrations and incubation times may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Small Molecule Modulation of Proteasome Assembly - PMC [pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [TCH-165 stock solution preparation and storage].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611247#tch-165-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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